Cas no 62708-42-3 (benzaldehyde, 2-(2-propenyl)- (9ci))

• Product Name: benzaldehyde, 2-(2-propenyl)- (9ci)
• CAS No: 62708-42-3
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• MDL: MFCD18824313
• CID: 957370
• Update Time: 2025-05-20

benzaldehyde, 2-(2-propenyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• benzaldehyde, 2-(2-propenyl)- (9ci)
• 2-allyl benzaldehyde
• 2-allyl-benzaldehyde
• AC1L75FJ
• AG-G-30779
• BENZALDEHYDE, 2-(2-PROPENYL)-
• CTK5B5705
• NSC314072
• o-allylbenzaldehyde
• 2-(Prop-2-en-1-yl)benzaldehyde

• MDL： MFCD18824313
• Inchi： 1S/C10H10O/c1-2-5-9-6-3-4-7-10(9)8-11/h2-4,6-8H,1,5H2
• InChI Key： FZTDYEUXQXNEER-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1CC=C

Computed Properties

• Exact Mass: 146.0732

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on benzaldehyde, 2-(2-propenyl)- (9ci)

Benzaldehyde, 2-(2-propenyl)- (9CI) - A Comprehensive Overview

Benzaldehyde, 2-(2-propenyl)- (9CI), also known by its CAS number 62708-42-3, is a versatile organic compound with significant applications in various industries. This compound, often referred to as cinnamaldehyde in its common name, is a naturally occurring aldehyde with the molecular formula C9H8O. Its structure consists of a benzene ring attached to an aldehyde group via a propenyl chain, which gives it unique chemical and physical properties.

The compound is widely recognized for its role in the flavor and fragrance industry due to its distinctive aroma. It is naturally present in cinnamon oil and is commonly used as a food additive and in perfumery. Recent studies have highlighted its potential in the development of bio-based materials and as a precursor for synthesizing advanced pharmaceutical compounds.

Cinnamaldehyde exhibits strong antioxidant properties, making it a subject of interest in biomedical research. According to recent findings, it has been shown to inhibit certain types of cancer cells by modulating cellular signaling pathways. This has opened new avenues for its application in drug development.

In terms of synthesis, cinnamaldehyde can be produced through various methods, including the oxidation of cinnamyl alcohol or via the Perkin reaction. The choice of synthesis method depends on the desired purity and scale of production. Recent advancements in catalytic processes have improved the efficiency and sustainability of these methods.

The compound's stability under various conditions is another area of active research. Studies have shown that cinnamaldehyde can degrade under UV light or high temperatures, which has implications for its storage and application in heat-sensitive environments. Researchers are exploring encapsulation techniques to enhance its stability without compromising its bioactivity.

In the context of environmental applications, cinnamaldehyde has been investigated for its ability to act as a natural preservative and biocide. Its effectiveness against microbial growth has been validated in several studies, making it a promising alternative to synthetic preservatives.

The global market for cinnamaldehyde continues to grow, driven by increasing demand from the food, cosmetic, and pharmaceutical industries. According to market analysis reports, the demand is expected to rise further due to its expanding range of applications and the growing preference for natural ingredients.

In conclusion, Benzaldehyde, 2-(2-propenyl)- (9CI) or cinnamaldehyde, is a multifaceted compound with a wide range of applications across various sectors. Its unique properties and ongoing research into new uses ensure that it remains a key focus in both industrial and academic settings.